Cas no 32822-72-3 (2-mercapto-6-(4-methoxybenzyl)pyrimidin-4-ol)

• Product Name: 2-mercapto-6-(4-methoxybenzyl)pyrimidin-4-ol
• CAS No: 32822-72-3
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 2199586
• Update Time: 2025-06-07

2-mercapto-6-(4-methoxybenzyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2,3-dihydro-6-[(4-methoxyphenyl)methyl]-2-thioxo-
• 2-mercapto-6-(4-methoxybenzyl)pyrimidin-4-ol

• Inchi： 1S/C12H12N2O2S/c1-16-10-4-2-8(3-5-10)6-9-7-11(15)14-12(17)13-9/h2-5,7H,6H2,1H3,(H2,13,14,15,17)
• InChI Key： BUIOWXFADQUFGE-UHFFFAOYSA-N
• SMILES： C1(=S)NC(CC2=CC=C(OC)C=C2)=CC(=O)N1

Additional information on 2-mercapto-6-(4-methoxybenzyl)pyrimidin-4-ol

2-Mercapto-6-(4-Methoxybenzyl)Pyrimidin-4-Ol: A Comprehensive Overview

The compound CAS No 32822-72-3, also known as 2-Mercapto-6-(4-Methoxybenzyl)Pyrimidin-4-Ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, featuring a thiol group (SH) at position 2, a methoxybenzyl group at position 6, and a hydroxyl group (OH) at position 4, contributes to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular processes. The thiol group in this compound is particularly noteworthy, as it can participate in redox reactions and form disulfide bonds, which are crucial for maintaining cellular redox homeostasis. Additionally, the methoxybenzyl group introduces steric and electronic effects that can influence the compound's bioavailability and interactions with biological targets.

The synthesis of CAS No 32822-72-3 involves a multi-step process that typically begins with the preparation of intermediate pyrimidine derivatives. One common approach is the use of reductive amination to form the pyrimidine ring, followed by subsequent functionalization steps to introduce the thiol and methoxybenzyl groups. Researchers have also explored alternative methods, such as Stille coupling and Suzuki coupling, to enhance the efficiency and scalability of the synthesis.

In terms of biological activity, CAS No 32822-72-3 has shown promise as a potential modulator of kinase activity. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for drug development. The compound's ability to inhibit specific kinases has been investigated in vitro, with results suggesting its potential as a lead compound for anti-cancer therapies.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound with its target proteins. Molecular docking studies have revealed that the hydroxyl group at position 4 interacts favorably with key residues in the active site of kinase enzymes, while the thiol group may contribute to stabilizing interactions through hydrogen bonding or other non-covalent forces.

The pharmacokinetic properties of CAS No 32822-72-3 have also been studied extensively. Preclinical data indicate that the compound exhibits moderate solubility and permeability, which are essential for oral bioavailability. However, further optimization may be required to enhance its pharmacokinetic profile for clinical applications.

In conclusion, CAS No 32822-72-3 (2-Mercapto-6-(4-Methoxybenzyl)Pyrimidin-4-Ol) represents a promising candidate in the realm of medicinal chemistry due to its unique structure and biological activity. Ongoing research continues to explore its potential as a therapeutic agent, particularly in the context of kinase-mediated diseases such as cancer and inflammatory disorders.